Cas no 936025-25-1 (Quinuclidin-1-ium tetrafluoroborate)

• Product Name: Quinuclidin-1-ium tetrafluoroborate
• CAS No: 936025-25-1
• CID: 5687611
• Update Time: 2025-10-21

Quinuclidin-1-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Quinuclidin-1-ium tetrafluoroborate

• Inchi： 1S/C7H13N.BF4/c1-4-8-5-2-7(1)3-6-8;2-1(3,4)5/h7H,1-6H2;/q;-1/p+1
• InChI Key： BCVAXXVSAUSUSU-UHFFFAOYSA-O
• SMILES： C12CCN(CC1)CC2.[B+3]([F-])([F-])([F-])[F-].[H+]

Additional information on Quinuclidin-1-ium tetrafluoroborate

Recent Advances in the Study of Quinuclidin-1-ium Tetrafluoroborate (936025-25-1): A Comprehensive Research Brief

Quinuclidin-1-ium tetrafluoroborate (CAS: 936025-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This compound, characterized by its quinuclidine core and tetrafluoroborate counterion, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of novel therapeutics, particularly in the context of neurological disorders and antimicrobial agents. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical behavior, biological activity, and potential industrial applications.

One of the most notable advancements in the study of Quinuclidin-1-ium tetrafluoroborate is its role in the development of cholinergic receptor modulators. Researchers have demonstrated that the quinuclidine moiety can effectively mimic the structural features of acetylcholine, making it a valuable scaffold for designing ligands targeting nicotinic and muscarinic receptors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of quinuclidine derivatives using 936025-25-1 as a key intermediate, with several compounds exhibiting potent agonist activity at α7 nicotinic receptors. These findings suggest potential applications in treating cognitive impairments associated with Alzheimer's disease and schizophrenia.

In addition to its neurological applications, Quinuclidin-1-ium tetrafluoroborate has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters highlighted its use as a precursor for quaternary ammonium compounds with broad-spectrum antibacterial activity. The tetrafluoroborate anion, in particular, was found to enhance the solubility and stability of these derivatives, facilitating their formulation into topical antimicrobial agents. This research underscores the compound's potential in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the preparation and purification of 936025-25-1 have also been reported. A 2022 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces byproduct formation. The authors emphasized the importance of controlling reaction conditions, such as temperature and solvent choice, to achieve high-purity Quinuclidin-1-ium tetrafluoroborate. These methodological improvements are critical for scaling up production to meet the demands of pharmaceutical development.

Looking ahead, researchers are exploring the potential of Quinuclidin-1-ium tetrafluoroborate in emerging areas such as targeted drug delivery and diagnostic imaging. Preliminary studies suggest that its quaternary ammonium structure could be leveraged to improve the bioavailability of poorly soluble drugs or to develop contrast agents for magnetic resonance imaging (MRI). While these applications are still in the early stages of investigation, they represent exciting avenues for future research.

In conclusion, recent studies on Quinuclidin-1-ium tetrafluoroborate (936025-25-1) have significantly expanded our understanding of its chemical and biological properties. Its versatility as a synthetic intermediate and its promising pharmacological activities position it as a compound of considerable interest in drug discovery. Continued research efforts are expected to uncover additional applications and optimize its use in therapeutic development, making it a valuable asset in the chemical biology and pharmaceutical toolkit.